4-Bromo-6-fluoro-1h-benzo[d][1,2,3]triazole

• IUPAC Name: 4-bromo-6-fluoro-2H-benzotriazole
• InChI: InChI=1S/C6H3BrFN3/c7-4-1-3(8)2-5-6(4)10-11-9-5/h1-2H,(H,9,10,11)
• InChI Key: JTKSVHURHPOGOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=NNN=C21)Br)F
• Molecular Formula: C6H3BrFN3
• Molecular Weight: 216.01 g/mol

Description

“4-Bromo-6-fluoro-1h-benzo[d][1,2,3]triazole” is an organic compound belonging to the class of heterocyclic compounds. It has a molecular formula of C6H3BrFN3.

Synthesis Analysis

Triazole compounds, including “this compound”, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. The synthesis of triazole derivatives has been a topic of interest in recent years.

Molecular Structure Analysis

The molecular structure of “this compound” was elucidated through optical and vibrational spectroscopy in conjunction with DFT calculations. The compound has a molecular weight of 216.01 g/mol.

Chemical Reactions Analysis

Triazole compounds, including “this compound”, are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the triazole.

Physical And Chemical Properties Analysis

“this compound” has a density of 2.0±0.1 g/cm3 and a boiling point of 411.6±25.0 °C at 760 mmHg.

Scientific Research Applications

Corrosion Inhibition

4-Bromo-6-fluoro-1h-benzo[d][1,2,3]triazole derivatives, such as those studied by Chaitra et al. (2015), have been explored as corrosion inhibitors. These compounds, including 3-bromo-4-fluoro-benzylidene-[1,2,4]triazol-4-yl-amine (BFBT), have shown promising results in protecting mild steel against corrosion in acidic environments. The effectiveness of these inhibitors is attributed to various factors, such as their adsorption properties and electrochemical characteristics (Chaitra, Mohana, & Tandon, 2015).

Synthesis of Novel Compounds

The work of Zumbrunn (1998) demonstrates the synthesis of unique 1-alkyl-3-fluoro-1H-[1,2,4]triazoles, which are related to this compound. This research highlights the versatility of triazoles in creating new chemical entities, which could have various applications in medicinal chemistry and material science (Zumbrunn, 1998).

Antimicrobial and Anticancer Activity

Compounds derived from this compound have been investigated for their antimicrobial and anticancer properties. De las Heras et al. (1979) synthesized alkylating nucleosides with triazole structures showing cytostatic activity and inhibiting the growth of HeLa cells, an indication of potential anticancer properties (De las Heras, Alonso, & Alonso, 1979).

Mechanism of Action

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They are present as a central structural component in a number of drug classes.